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Compound of Interest

Compound Name: 3-Methylpentane

Cat. No.: B165638

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylpentane, a branched alkane, presents itself as a viable, non-polar solvent for the
analysis of various polymers, particularly polyolefins such as polyethylene (PE) and
polypropylene (PP). Its physical and chemical properties, including a relatively low boiling point,
low viscosity, and good solvency for non-polar macromolecules at elevated temperatures,
make it a suitable alternative to more common, and often more hazardous, solvents like 1,2,4-
trichlorobenzene (TCB) and decalin in specific applications.

These application notes provide detailed protocols for the use of 3-methylpentane as a
solvent in key polymer analysis techniques: Size-Exclusion Chromatography (SEC) / Gel
Permeation Chromatography (GPC), Viscometry, and Static Light Scattering (SLS).

Physicochemical Properties of 3-Methylpentane

A thorough understanding of the solvent's properties is critical for successful polymer analysis.
Key properties of 3-methylpentane are summarized in the table below.
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Property Value Reference
Molecular Formula CeHaia [1112]
Molecular Weight 86.18 g/mol [1]

Boiling Point 63.2-64°C [11[3114]
Density 0.664 g/mL at 25 °C [3114]
Viscosity 0.307 cP at 25 °C [1]
Refractive Index (n20/D) 1.376 [3]
Solubility in water 17.9 mg/L at 25 °C [1][5]

l. Size-Exclusion Chromatography (SEC) / Gel
Permeation Chromatography (GPC)

SEC/GPC is a powerful technique for determining the molecular weight distribution of
polymers.[6][7][8] 3-Methylpentane can be employed as a mobile phase for the analysis of
polyolefins at elevated temperatures.

Logical Workflow for SEC/IGPC Analysis
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Measurement System Parameters

Scattered Light Intensity (I) ‘ Concentration (c) Scattering Angle (8) Refractive Index Increment (dn/dc) Solvent Refractive Index (no) Wavelength of Light (A)

Zimm Plot Analysis

Derived Propgrties

Weight-Average Molecular Weight (Mw) Radius of Gyration (Rg) Second Virial Coefficient (Az2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Polymer Analysis
Using 3-Methylpentane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165638#3-methylpentane-as-a-solvent-for-polymer-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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